Cas no 108437-64-5 (5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-)

• Product Name: 5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-
• CAS No: 108437-64-5
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 137484
• PubChem ID: 5283162
• Update Time: 2025-06-10

5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-
• 12-Kete
• 12-OxoETE
• 12-OxoETE Lipid Maps MS Standard
• 12-oxoicosa-5,8,10,14-tetraenoic acid
• 12-Oxo-5Z,8Z,10E,14Z-eicosatetraenoic acid
• 12-Oxo-ETE
• GURBRQGDZZKITB-VXBMJZGYSA-N
• LMFA03060019
• 108437-64-5
• CHEBI:34151
• AKOS040756148
• 12-oxo, 5c,8c,10t,14c-20:4
• (5Z,8Z,10E,14Z)-12-Oxoeicosa-5,8,10,14-tetraenoic acid
• PD018254
• BDBM50045523
• Q27115848
• 12-keto-ETE
• 5,8,10,14-Eicosatetraenoicacid,12-oxo-,(5Z,8Z,10E,14Z)-
• (5Z,8Z,10E,14Z)-12-Oxoeicosa-5,8,10,14-tetraenoate
• (5Z,8Z,10E,14Z)-12-Oxoicosa-5,8,10,14-tetraenoate
• (5Z,8Z,10E,14Z)-12-Oxoicosa-5,8,10,14-tetraenoic acid
• SR-01000946927
• CHEMBL3310737
• SCHEMBL21114414
• SR-01000946927-1
• DTXSID00390599
• G91553
• 12-ketoeicosatetraenoic acid

• Inchi： 1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+
• InChI Key： GURBRQGDZZKITB-VXBMJZGYSA-N
• SMILES： OC(CCC/C=C\C/C=C\C=C\C(C/C=C\CCCCC)=O)=O

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 5.1

Experimental Properties

• Density: 0.98
• Boiling Point: 494.9°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.506
• PSA: 54.37000
• LogP: 5.39570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-

Exploring the Bioactive Potential of 5,8,10,14-Eicosatetraenoic Acid, 12-oxo-, (5Z,8Z,10E,14Z)- (CAS No. 108437-64-5) in Modern Research

The compound 5,8,10,14-Eicosatetraenoic Acid, 12-oxo-, (5Z,8Z,10E,14Z)- (CAS No. 108437-64-5) is a specialized oxylipin derivative that has garnered significant attention in biochemical and pharmacological research. As a member of the oxylipin family, this molecule plays a crucial role in cellular signaling pathways, particularly those related to inflammation modulation and lipid metabolism. Its unique structure, featuring conjugated double bonds at positions 5Z, 8Z, 10E, and 14Z, along with a reactive 12-oxo group, makes it a subject of interest for studying bioactive lipid mediators.

Recent studies highlight the potential of 12-oxo-ETE (a common abbreviation for this compound) in modulating immune responses and oxidative stress. Researchers are particularly intrigued by its interactions with peroxisome proliferator-activated receptors (PPARs), which are key regulators of metabolic processes. This aligns with current trends in precision medicine, where lipid-based therapeutics are being explored for conditions like metabolic syndrome and chronic inflammatory diseases. The compound's ability to influence eicosanoid biosynthesis further positions it as a candidate for nutraceutical development.

From a structural-activity relationship perspective, the (5Z,8Z,10E,14Z) configuration of 5,8,10,14-Eicosatetraenoic Acid derivatives contributes to their biological activity. The 12-oxo modification introduces additional reactivity, making these compounds potential redox signaling molecules. This characteristic has sparked interest in their application for anti-aging research, particularly in studies examining lipid peroxidation and cellular senescence. The compound's relevance to skin health and dermatological applications has also been noted in recent cosmetic science literature.

Analytical challenges surrounding CAS 108437-64-5 include its stability in biological matrices and detection sensitivity in mass spectrometry-based lipidomics. Advanced techniques like LC-MS/MS are often employed to study its metabolic fate and tissue distribution. These methodological considerations are crucial for researchers investigating the compound's pharmacokinetic properties and potential therapeutic applications. The growing field of lipidomics has significantly enhanced our understanding of such oxylipin derivatives and their roles in systems biology.

In the context of dietary supplements and functional foods, derivatives of 5,8,10,14-Eicosatetraenoic Acid are being examined for their potential health benefits. The 12-oxo-ETE structure may contribute to the biological activities of certain marine-derived lipids and plant extracts, making it relevant to the booming nutraceutical industry. Current research explores its possible effects on cardiovascular health markers and cellular resilience, topics that consistently rank high in consumer health searches.

The biosynthesis of 12-oxo-(5Z,8Z,10E,14Z)-eicosatetraenoic acid involves lipoxygenase pathways, connecting it to fundamental processes in human physiology. This connection has led to investigations into its role in tissue repair mechanisms and resolution of inflammation - areas of particular interest in regenerative medicine. The compound's potential interactions with endocannabinoid systems have also been hypothesized, linking it to emerging research on lipid signaling networks.

From a commercial perspective, CAS 108437-64-5 represents an important reference standard for lipid analytical laboratories and research institutions. Its applications span from biomarker discovery to drug development screening. The compound's relevance to personalized nutrition strategies and metabolic profiling aligns with current trends toward precision health solutions, making it a compound of continuing interest in both academic and industrial settings.